5-[4-(Benzyloxy)-3-methoxyphenyl]penta-2,4-dienoic acid

• CAS No.: 102018-94-0
• Molecular Formula: C19H18O4
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 5-(3-methoxy-4-phenylmethoxyphenyl)penta-2,4-dienoic acid
• InChI: InChI=1S/C19H18O4/c1-22-18-13-15(7-5-6-10-19(20)21)11-12-17(18)23-14-16-8-3-2-4-9-16/h2-13H,14H2,1H3,(H,20,21)
• InChI Key: QFGKFUXIYCPRDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=CC=CC(=O)O)OCC2=CC=CC=C2

Description

5-[4-(Benzyloxy)-3-methoxyphenyl]penta-2,4-dienoic acid is a useful research compound. Its molecular formula is C19H18O4 and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution containing 260 g of 4-benzyloxy-3-methoxybenzaldehyde and 200 ml of ethyl crotonate in 1200 ml of N-methylpyrrolidone was gradually added while stirring and cooling at 0° C. 149.6 g of potassium tert.-butoxide. The solution was stirred for 0.5 h after which 200 ml of 10 N NaOH-solution was added and stirred for 0.5 h more at 0° C. The reaction mixture was added to a mixture of hydrochloric acid and ice. The semisolid product was separated and used without purification to the next step.